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Compound of Interest

Compound Name: IR-792 perchlorate

Cat. No.: B1518422

Essential Safety and Handling Guide for IR-792
Perchlorate

This guide provides immediate safety, handling, and disposal protocols for IR-792 perchlorate,
tailored for research scientists and drug development professionals. Following these
procedures is critical for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Overview

IR-792 perchlorate is a near-infrared (NIR) cyanine dye. While specific toxicity data is largely
unavailable, the primary concerns are related to its perchlorate anion and general chemical
handling principles. Perchlorate compounds are strong oxidizers and can be hazardous.
Contact with skin, eyes, and the respiratory tract should be avoided.

Primary Hazards:
o May cause eye, skin, and respiratory tract irritation.
» Perchlorate compounds can be strong oxidizers, potentially intensifying fires.

» The toxicological properties have not been fully investigated.

Personal Protective Equipment (PPE)
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Strict adherence to PPE protocols is mandatory when handling IR-792 perchlorate. The

following equipment should be used:

PPE Category

Specification

Eye/Face Protection

Use chemical safety goggles and/or a full-face
shield that are tested and approved under
government standards such as NIOSH (US) or
EN 166 (EU).[1]

Hand Protection

Handle with chemical-resistant gloves (e.g.,
nitrile). Gloves must be inspected before use
and disposed of after contamination.[1][2] Use

proper glove removal technique.

Body Protection

Wear a lab coat. For larger quantities or when
there is a risk of splashing, a chemically

resistant apron or suit is recommended.

Respiratory Protection

Not required for normal handling in a well-
ventilated area. If dust is generated, use a
NIOSH-approved respirator with an appropriate

particulate filter.

Safe Handling and Operational Plan

Preparation:

o Read the Safety Data Sheet (SDS) thoroughly before starting any work.

o Ensure a safety shower and eyewash station are readily accessible.

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powder form to avoid dust formation.[1]

Handling the Compound:

e Weighing:
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o Perform in a fume hood or a ventilated balance enclosure.

o Use anti-static measures to prevent dispersal of the powder.
 Dissolving:

o Add the solid IR-792 perchlorate to the solvent slowly.

o Ensure the container is appropriately sized to avoid splashes.
e General Use:

o Avoid contact with skin and eyes.

o Do not breathe in dust.

o Wash hands thoroughly after handling.[1]

Storage and Accidental Release

Storage:
o Store in a cool, dry, and well-ventilated place.[1]
» Keep the container tightly closed.[1]
» Store away from incompatible materials and heat sources.
Accidental Release Measures:
o Spill:
o Evacuate the area.
o Wear appropriate PPE.

o Sweep up the solid material, avoiding dust generation, and place it in a suitable, closed
container for disposal.
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o Clean the spill area with a suitable solvent and then wash with soap and water.

e Personal Contamination:

[e]

Skin Contact: Wash off with soap and plenty of water.[1]

o

Eye Contact: Immediately flush eyes with plenty of water as a precaution.[1]

[¢]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[1]

[e]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious
person.[1]

Disposal Plan

All waste containing IR-792 perchlorate must be treated as hazardous waste.
Waste Collection:

o Collect unused product and any contaminated materials (e.g., gloves, wipes, pipette tips) in
a designated, labeled, and sealed hazardous waste container.

Disposal Method:
» Dispose of the waste through a licensed professional waste disposal service.

e The perchlorate anion is a known environmental contaminant.[3] A recommended procedure
for laboratory waste containing perchlorate is neutralization with zero-valent iron under acidic
conditions, which reduces perchlorate to chloride.[3]

o Contaminated packaging should be disposed of as unused product.[1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of IR-792
perchlorate.
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Property Value

Molecular Formula Ca2H49CIN204S

Molecular Weight 713.37 g/mol

Appearance Gold, green crystalline powder[1]
Melting Point 201-203 °C[4]

Maximum Absorption (Amax)

~792 nm[4]

Solubility

Soluble in certain organic solvents.[3] Water

solubility data is not readily available.

Storage Class

11 - Combustible Solids[4]

Visual Workflow for Handling IR-792 Perchlorate

The following diagram outlines the standard operating procedure for the safe handling and

disposal of IR-792 perchlorate.
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Caption: Workflow for safe handling and disposal of IR-792 perchlorate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1518422?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/ir-792-perchlorate.htm
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/product/b1518422
https://www.sigmaaldrich.com/SG/en/product/aldrich/425982
https://www.benchchem.com/product/b1518422#personal-protective-equipment-for-handling-ir-792-perchlorate
https://www.benchchem.com/product/b1518422#personal-protective-equipment-for-handling-ir-792-perchlorate
https://www.benchchem.com/product/b1518422#personal-protective-equipment-for-handling-ir-792-perchlorate
https://www.benchchem.com/product/b1518422#personal-protective-equipment-for-handling-ir-792-perchlorate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1518422?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1518422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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